Cas no 2228993-39-1 (O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine)

• Product Name: O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine
• CAS No: 2228993-39-1
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 5853293
• PubChem ID: 165857719
• Update Time: 2025-10-29

O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine
• O-[(4-chloro-1-ethyl-1H-imidazol-5-yl)methyl]hydroxylamine
• EN300-1996768
• 2228993-39-1

• Inchi： 1S/C6H10ClN3O/c1-2-10-4-9-6(7)5(10)3-11-8/h4H,2-3,8H2,1H3
• InChI Key： PWGBZDSOONCLNA-UHFFFAOYSA-N
• SMILES： ClC1=C(CON)N(C=N1)CC

Computed Properties

• Exact Mass: 175.0512396g/mol
• Monoisotopic Mass: 175.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine

Professional Introduction to O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine (CAS No. 2228993-39-1)

O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine (CAS No. 2228993-39-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine incorporates a 4-chloro-1-ethyl-1H-imidazol moiety, which is known for its versatility in forming stable complexes with biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents. The presence of a hydroxylamine group further enhances its reactivity, allowing for diverse chemical modifications that can be tailored to specific pharmacological needs.

In recent years, there has been a growing interest in the development of imidazole-based compounds due to their broad spectrum of biological activities. Research studies have demonstrated that imidazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the 4-chloro substituent in the imidazole ring contributes to the compound's ability to interact with enzymes and receptors involved in disease pathways, making it a valuable tool for drug design.

The synthesis of O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

The pharmacological potential of O-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylhydroxylamine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors, which are pivotal in regulating cellular processes associated with cancer and inflammation. Preliminary findings suggest that this compound exhibits promising inhibitory activity against certain target enzymes, making it a potential lead compound for further development into a therapeutic agent.

The structural features of O-(4-chloro-1-ethyl-1H-imidazol)methylhydroxylamine, particularly the combination of the chloro and hydroxylamine groups, contribute to its unique pharmacokinetic properties. These properties are critical for determining how the compound behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME). Understanding these aspects is essential for optimizing drug delivery systems and improving therapeutic efficacy.

In conclusion, O-(4-chloro-1-ethyl-H^-5I_2})methylhydroxylamine (CAS No. 2228993- 39) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural design, synthetic challenges, and pharmacological properties make it a subject of intense research interest. As advancements continue in medicinal chemistry and drug discovery technologies, compounds like this are expected to play a crucial role in developing novel therapeutic strategies for various diseases.